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Compound of Interest

Compound Name: Fmoc-O-methyl-D-Ser

Cat. No.: B567204 Get Quote

This guide provides crucial safety and logistical information for the handling of Fmoc-O-
methyl-D-Serine, a key reagent in peptide synthesis. Adherence to these protocols is vital for

ensuring the safety of laboratory personnel and maintaining the integrity of research outcomes.

This document is intended for researchers, scientists, and drug development professionals.

Hazard Identification and Risk Assessment
Fmoc-O-methyl-D-Serine is a derivative of the amino acid serine. While specific toxicity data is

limited, it should be handled with the care accorded to all laboratory chemicals. The primary

risks are associated with the inhalation of dust and contact with skin or eyes. Similar Fmoc-

protected amino acids are not classified as acutely toxic but may cause irritation upon contact.

[1] As a fine chemical powder, it is prudent to minimize exposure.[2]

First-Aid Measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and

seek medical attention.[1][2]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water.[2][3]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open. Seek prompt medical attention.[1][2][4]
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Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.

Seek medical advice.[2][3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory to prevent exposure when handling

Fmoc-O-methyl-D-Serine in both solid and solution forms.

PPE Category Equipment Specification Purpose

Eye Protection

Safety goggles or a face shield

conforming to EN166 or

NIOSH approved standards.[1]

[4]

Protects against splashes and

airborne particles.[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). Gloves

must be inspected prior to use.

[1][4]

Prevents skin contact with the

chemical.[1]

Body Protection
Laboratory coat or a chemical-

resistant apron/suit.[1]

Shields skin and personal

clothing from spills.[1]

Respiratory Protection

NIOSH-approved respirator

(e.g., N95 for solids, or with

organic vapor cartridges for

solutions).[1]

Required when handling the

powder outside of a chemical

fume hood or when dust

formation is likely.[1][3]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is critical for the safe handling of Fmoc-O-methyl-D-Serine from receipt

to disposal.

1. Preparation and Weighing:

Before handling, ensure all necessary PPE is worn correctly and that an emergency

eyewash station and safety shower are accessible.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/pdf/Safety_and_Handling_Guidelines_for_Fmoc_Ser_OMe_in_the_Laboratory.pdf
https://www.peptide.com/custdocs/MSDS%20AFS205%20Fmoc-D-Ser(tBu).pdf
https://www.benchchem.com/product/b567204?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Fmoc_Ser_OMe.pdf
https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600716-a016-fmoc-ser-tbu--oh.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Fmoc_Ser_OMe.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Fmoc_Ser_OMe.pdf
https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600716-a016-fmoc-ser-tbu--oh.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Fmoc_Ser_OMe.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Fmoc_Ser_OMe.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Fmoc_Ser_OMe.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Fmoc_Ser_OMe.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Fmoc_Ser_OMe.pdf
https://www.peptide.com/custdocs/MSDS%20AFS205%20Fmoc-D-Ser(tBu).pdf
https://www.benchchem.com/product/b567204?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Fmoc_Ser_OMe.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b567204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Perform all weighing and handling of the powder within a certified chemical fume hood or a

balance enclosure to minimize inhalation risks.[1]

Use a spatula for transferring the solid to avoid generating dust.[1]

2. Solution Preparation:

When preparing solutions, always add the solid Fmoc-O-methyl-D-Serine to the solvent

slowly while stirring to prevent splashing.[1]

Work within a chemical fume hood, especially when using volatile solvents like

Dimethylformamide (DMF).[1]

Ensure the container is clearly labeled with the contents and concentration.

3. Storage:

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[3]

Recommended storage for the powder is often at -20°C for long-term stability.[5]

To prevent moisture contamination, allow the container to equilibrate to room temperature in

a desiccator before opening.[6]

Stock solutions should be prepared fresh. If storage is necessary, use anhydrous solvents

and store at -20°C for short periods or -80°C for longer durations.[5][6]

Disposal Plan
All waste containing Fmoc-O-methyl-D-Serine must be treated as chemical waste and

disposed of in accordance with federal, state, and local environmental regulations.

Waste Segregation: Collect waste in a designated, labeled, and compatible container with a

secure lid.

Disposal: Offer surplus and non-recyclable solutions to a licensed disposal company. Do not

let the product enter drains.

Physicochemical Data
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Parameter Value Reference

CAS Number 874817-14-8 [7]

Molecular Formula C₁₉H₁₉NO₅ [7]

Molecular Weight 341.3 g/mol [7]

Appearance White to off-white powder [5][7]

Storage Conditions

Powder: -20°C for 3 years; In

solvent: -80°C for 6 months,

-20°C for 1 month

[5]

Visual Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for safely handling Fmoc-O-
methyl-D-Serine in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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